![molecular formula C8H7NO5 B3021471 3-Hydroxy-4-methoxy-2-nitrobenzaldehyde CAS No. 6284-92-0](/img/structure/B3021471.png)
3-Hydroxy-4-methoxy-2-nitrobenzaldehyde
Overview
Description
3-Hydroxy-4-methoxy-2-nitrobenzaldehyde is a chemical compound with the molecular formula C8H7NO5 . It has a molecular weight of 197.15 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H7NO5/c1-14-8-6(11)3-2-5(4-10)7(8)9(12)13/h2-4,11H,1H3 . This indicates the presence of a methoxy group (-OCH3), a hydroxy group (-OH), and a nitro group (-NO2) on the benzene ring, along with an aldehyde group (-CHO).Physical And Chemical Properties Analysis
The compound is solid in its physical form . It should be stored in an inert atmosphere at a temperature between 2-8°C .Scientific Research Applications
Preparation of o-nitrolignin Monomers
3-Hydroxy-4-methoxy-2-nitrobenzaldehyde can be used in the preparation of o-nitrolignin monomers . These monomers can serve as readily degradable lignin-generation agents for plants .
Degradation of Lignin under UV Irradiation
This compound can also be used in the degradation of lignin under UV irradiation . This process can be beneficial in the paper and pulp industry, where lignin removal is a crucial step.
Synthesis of Schiff Bases
3-Hydroxy-4-methoxy-2-nitrobenzaldehyde can be used in the synthesis of Schiff bases . Schiff bases are compounds containing an azomethine (-C=N-) group, formed by the condensation of a primary amine with a carbonyl compound .
Development of HPLC Chromatographic Method
This compound can be used in the development of High-Performance Liquid Chromatography (HPLC) chromatographic methods . HPLC is a technique in analytical chemistry used to separate, identify, and quantify each component in a mixture .
Probing the Catalytic Mechanism of Enzymes
3-Hydroxy-4-methoxy-2-nitrobenzaldehyde has been used as a chromophoric substrate for probing the catalytic mechanism of enzymes like horse liver alcohol dehydrogenase .
Antimicrobial Activities
Schiff bases derived from 3-Hydroxy-4-methoxy-2-nitrobenzaldehyde have shown antimicrobial activities . They have been found to possess bacteriostatic, bactericidal, antifungal, and antitumor activities .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that similar compounds often interact with enzymes or receptors in the body, altering their function .
Mode of Action
It’s known that similar nitrobenzaldehyde compounds can undergo reactions at the benzylic position, involving free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the target molecules, potentially altering their function.
Biochemical Pathways
It’s known that similar compounds can participate in reactions catalyzed by copper (ii) triflate in the presence of a chiral bisoxazoline ligand .
Result of Action
It’s known that similar compounds can be used in the preparation of o-nitrolignin monomers as readily degradable lignin-generation agents for plants and degradation of lignin under uv irradiation .
properties
IUPAC Name |
3-hydroxy-4-methoxy-2-nitrobenzaldehyde | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO5/c1-14-6-3-2-5(4-10)7(8(6)11)9(12)13/h2-4,11H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJAKQVOAWQEVJV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)C=O)[N+](=O)[O-])O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70277964 | |
Record name | 3-Hydroxy-4-methoxy-2-nitrobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70277964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxy-4-methoxy-2-nitrobenzaldehyde | |
CAS RN |
6284-92-0 | |
Record name | 6284-92-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=5399 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-Hydroxy-4-methoxy-2-nitrobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70277964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.